Cas no 1384265-64-8 (4-methyl-2-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid)

• Product Name: 4-methyl-2-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid
• CAS No: 1384265-64-8
• MF: C₆H₄F₃NO₃
• MW: 195.09607219696
• MDL: MFCD22573706
• CID: 4595774
• PubChem ID: 71742098
• Update Time: 2025-08-04

4-methyl-2-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-2-(TRIFLUOROMETHYL)OXAZOLE-5-CARBOXYLIC ACID
• 4-methyl-2-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid
• 5-Oxazolecarboxylic acid, 4-methyl-2-(trifluoromethyl)-
• 4-Methyl-2-(trifluoromethyl)-5-oxazolecarboxylic Acid
• AKOS023404141
• 4-Methyl-2-(trifluoromethyl)oxazole-5-carboxylicacid
• Z1551931126
• AS-37520
• 1384265-64-8
• CS-0375985
• EN300-305248
• MFCD22573706

• MDL： MFCD22573706
• Inchi： 1S/C6H4F3NO3/c1-2-3(4(11)12)13-5(10-2)6(7,8)9/h1H3,(H,11,12)
• InChI Key： ABMDYGGRGUSDEN-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 195.01432748g/mol
• Monoisotopic Mass: 195.01432748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-methyl-2-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid

Comprehensive Overview of 4-methyl-2-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid (CAS No. 1384265-64-8)

The compound 4-methyl-2-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid (CAS No. 1384265-64-8) is a highly specialized heterocyclic carboxylic acid that has garnered significant attention in pharmaceutical and agrochemical research. Its unique oxazole core combined with a trifluoromethyl group makes it a valuable building block for designing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as the trifluoromethyl group often enhances metabolic stability and lipophilicity.

In recent years, the demand for fluorinated compounds like 4-methyl-2-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid has surged due to their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. This compound’s structural versatility allows it to serve as a precursor for small-molecule inhibitors targeting enzymes or receptors involved in diseases like cancer and diabetes. Its CAS No. 1384265-64-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 4-methyl-2-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid typically involves multi-step reactions, including cyclization and functional group interconversion. Its carboxylic acid moiety enables further derivatization, making it a key intermediate for peptide mimetics and bioconjugates. Industry professionals often inquire about its purity standards, solubility profiles, and scalable production methods, highlighting its industrial importance.

From an environmental perspective, the trifluoromethyl group in CAS No. 1384265-64-8 raises questions about biodegradability and eco-toxicity, aligning with the growing focus on green chemistry. Innovations in catalytic fluorination and waste reduction are critical to its sustainable use. Additionally, its potential in electronic materials, such as organic semiconductors, is an emerging area of exploration.

In summary, 4-methyl-2-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid (CAS No. 1384265-64-8) exemplifies the intersection of chemical innovation and real-world applications. Its role in advancing precision medicine and agrochemical development ensures its continued relevance in scientific and industrial communities.